Cas no 64747-71-3 (Benzoic acid, 4-(difluoromethyl)-, ethyl ester)

• Product Name: Benzoic acid, 4-(difluoromethyl)-, ethyl ester
• CAS No: 64747-71-3
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 1680306
• PubChem ID: 21407902
• Update Time: 2025-04-25

Benzoic acid, 4-(difluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(difluoromethyl)-, ethyl ester
• SCHEMBL11695037
• WISBDSSXPQJMIG-UHFFFAOYSA-N
• ethyl-4-(difluoromethyl)benzoate
• AKOS006238143
• CS-0312039
• ETHYL4-(DIFLUOROMETHYL)BENZOATE
• BS-51492
• E76601
• MFCD09996892
• Ethyl-4-(difluoromethyl) benzoate
• Ethyl 4-(Difluoromethyl)benzoate
• 64747-71-3

• MDL： MFCD09996892
• Inchi： 1S/C10H10F2O2/c1-2-14-10(13)8-5-3-7(4-6-8)9(11)12/h3-6,9H,2H2,1H3
• InChI Key： WISBDSSXPQJMIG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OCC)=CC=1)F

Computed Properties

• Exact Mass: 200.0649
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on Benzoic acid, 4-(difluoromethyl)-, ethyl ester

Benzoic Acid, 4-(Difluoromethyl)-, Ethyl Ester: A Comprehensive Overview

Benzoic acid, 4-(difluoromethyl)-, ethyl ester (CAS No. 64747-71-3) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines the aromatic stability of a benzoic acid moiety with the functional flexibility of an ethyl ester group and a difluoromethyl substituent. The presence of fluorine atoms in the molecule introduces interesting electronic and steric properties, making it a valuable compound for both academic research and industrial applications.

The synthesis of benzoic acid, 4-(difluoromethyl)-, ethyl ester has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly routes for its synthesis. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound. These developments underscore the importance of sustainable practices in modern chemical synthesis.

One of the most notable applications of benzoic acid, 4-(difluoromethyl)-, ethyl ester is in the field of materials science. Its ability to form stable polymers has made it a key component in the development of advanced materials for electronic devices. The fluorine atoms in its structure contribute to enhanced thermal stability and mechanical strength, making it ideal for high-performance applications such as flexible electronics and optoelectronic devices.

In addition to its role in materials science, benzoic acid, 4-(difluoromethyl)-, ethyl ester has also found applications in pharmaceutical research. Its unique chemical properties make it a promising candidate for drug delivery systems and bioactive molecules. Recent studies have highlighted its potential as a precursor for developing novel therapeutic agents targeting specific diseases. The compound's ability to undergo various chemical transformations further enhances its utility in medicinal chemistry.

The physical and chemical properties of benzoic acid, 4-(difluoromethyl)-, ethyl ester have been thoroughly investigated to understand its behavior under different conditions. For example, its melting point and boiling point have been determined experimentally, providing critical data for its handling and storage. Moreover, its solubility in various solvents has been studied to optimize its use in different chemical reactions.

From an environmental perspective, the biodegradability and toxicity of benzoic acid, 4-(difluoromethyl)-, ethyl ester have been assessed to ensure its safe use in industrial processes. Recent toxicological studies have demonstrated that while the compound exhibits low acute toxicity under normal conditions, prolonged exposure may pose risks to aquatic life. These findings emphasize the need for responsible handling and disposal practices.

Looking ahead, the future of benzoic acid, 4-(difluoromethyl)-, ethyl ester lies in further exploring its potential applications across diverse industries. Ongoing research is focused on leveraging its unique properties to develop innovative solutions in energy storage devices and advanced composites. The compound's compatibility with emerging technologies such as nanotechnology opens new avenues for interdisciplinary collaboration.

In conclusion, benzoic acid, 4-(difluoromethyl)-, ethyl ester (CAS No. 64747-71-3) is a multifaceted compound with significant contributions to modern chemistry and materials science. Its versatile structure enables a wide range of applications while ongoing research continues to uncover new possibilities for its use. As industries increasingly prioritize sustainability and innovation